Cas no 173615-26-4 (4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-)

173615-26-4 structure
Product name:4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
CAS No:173615-26-4
MF:C20H20O7
MW:372.368606567383
CID:1358253
4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)-
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- Inchi: 1S/C20H20O7/c1-22-14-7-6-12-17(21)13(10-27-18(12)20(14)26-5)11-8-15(23-2)19(25-4)16(9-11)24-3/h6-10H,1-5H3
- InChI Key: AFYSMUXXADHNOD-UHFFFAOYSA-N
- SMILES: COC1C(OC)=C2OC=C(C(C2=CC=1)=O)C1C=C(OC)C(OC)=C(OC)C=1
Computed Properties
- Exact Mass: 372.1209
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- XLogP3: 2.218
Experimental Properties
- Density: 1.244±0.06 g/cm3(Predicted)
- Melting Point: 143-144 °C
- Boiling Point: 538.4±50.0 °C(Predicted)
- PSA: 72.45
4H-1-Benzopyran-4-one, 7,8-dimethoxy-3-(3,4,5-trimethoxyphenyl)- Related Literature
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Hyo Won Lee,Myoung Ki Cho,Hye-Ri Kim,Chang Su Lim,Chulhun Kang,Hwan Myung Kim Chem. Commun., 2017,53, 6097-6100
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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